Cas no 56374-57-3 ((2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane)

(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane structure
56374-57-3 structure
Product Name:(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
CAS No:56374-57-3
Molecular Formula:C22H21P
Molecular Weight:316.37594
CID:1598509
PubChem ID:5463314

(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Properties

Names and Identifiers

    • (2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
    • Phosphorane, 2-butenylidenetriphenyl-, (E)-
    • [(E)-but-2-enylidene]-triphenyl-λ<sup>5</sup>-phosphane
    • Phosphorane,2-butenylidenetriphenyl-(E)-
    • Phosphorane, (2E)-2-butenylidenetriphenyl-
    • DTXSID301265486
    • 56374-57-3
    • InChIKey: HMYFFMVNLGNNSY-NSCUHMNNSA-N
    • Inchi: InChI=1S/C22H21P/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h2-19H,1H3/b3-2+
    • SMILES: CC=CC=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 316.13823
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 316.138087
  • Heavy Atom Count: 23
  • Complexity: 363
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • LogP: 4.35880
  • PSA: 0
  • Refractive Index: 1.61
  • Boiling Point: 466.8°C at 760 mmHg
  • Flash Point: 236.1°C
  • Density: 1.08

(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Related Literature

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